Cas no 1396627-74-9 (5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide)
5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide
- VU0537370-1
- F6215-0128
- AKOS024539516
- 5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide
- 5-bromo-2-chloro-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide
- 1396627-74-9
-
- Inchi: 1S/C13H12BrClN2O2/c1-8-6-10(19-17-8)4-5-16-13(18)11-7-9(14)2-3-12(11)15/h2-3,6-7H,4-5H2,1H3,(H,16,18)
- InChI Key: IOYCAAIMKGSLLK-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C(NCCC1=CC(C)=NO1)=O)Cl
Computed Properties
- Exact Mass: 341.97707g/mol
- Monoisotopic Mass: 341.97707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55.1Ų
5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6215-0128-2μmol |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-5μmol |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-10μmol |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-20μmol |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-1mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-2mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-3mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-4mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-5mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0128-10mg |
5-bromo-2-chloro-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide |
1396627-74-9 | 10mg |
$79.0 | 2023-09-09 |
5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide
Comprehensive Overview of 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide (CAS No. 1396627-74-9)
5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide (CAS No. 1396627-74-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzamide derivatives, which are widely studied for their bioactive characteristics. The presence of both bromo and chloro substituents, along with the 3-methyl-1,2-oxazol-5-yl moiety, contributes to its distinct chemical reactivity and biological activity.
In recent years, researchers have focused on the role of benzamide-based compounds in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide has been explored for its potential in modulating enzyme activity, making it a candidate for therapeutic applications. Its structural features align with the growing demand for small-molecule drugs that target specific pathways with high precision.
The synthesis of CAS No. 1396627-74-9 involves multi-step organic reactions, including amidation and halogenation processes. The oxazole ring in its structure is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry. This heterocyclic component enhances the compound's stability and bioavailability, which are critical factors in drug design. Researchers are also investigating its potential as a building block for more complex molecules in combinatorial chemistry.
From an industrial perspective, 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide is of interest due to its versatility in agrochemical formulations. Its halogenated aromatic system may contribute to pesticidal or herbicidal activity, aligning with the global push for sustainable crop protection solutions. The compound's mechanism of action is being studied in the context of plant-pathogen interactions, a hot topic in agricultural biotechnology.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 1396627-74-9. These methods ensure purity and confirm structural integrity, which are essential for research and development. The compound's physicochemical properties, including solubility and melting point, are well-documented, facilitating its use in various experimental settings.
In the context of green chemistry, efforts are underway to optimize the synthesis of 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to reduce waste and energy consumption. This aligns with the broader trend of sustainable chemical manufacturing, which is a priority for regulatory agencies and industry stakeholders.
The safety profile of CAS No. 1396627-74-9 is another area of active investigation. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to ensure workplace safety. Material safety data sheets (MSDS) provide detailed guidelines for storage and disposal, emphasizing the importance of chemical stewardship in laboratory and industrial environments.
Looking ahead, 5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide holds promise for further exploration in both pharmaceutical and agrochemical domains. Its structural motifs are compatible with high-throughput screening platforms, enabling rapid identification of bioactive analogs. As the scientific community continues to unravel its potential, this compound may emerge as a key player in the next generation of targeted therapies and crop protection agents.
1396627-74-9 (5-bromo-2-chloro-N-2-(3-methyl-1,2-oxazol-5-yl)ethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)